Cas no 3985-52-2 (Formamide,N-[1-(2-benzothiazolyl)ethyl]-)

• Product Name: Formamide,N-[1-(2-benzothiazolyl)ethyl]-
• CAS No: 3985-52-2
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 296882
• Update Time: 2024-01-27

Formamide,N-[1-(2-benzothiazolyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-[1-(2-benzothiazolyl)ethyl]-
• Formamide, N-[1-(2-benzothiazolyl)ethyl]- (7CI,8CI)
• Formamide, N-[1-(2-benzothiazolyl)ethyl]-

• Inchi： 1S/C10H10N2OS/c1-7(11-6-13)10-12-8-4-2-3-5-9(8)14-10/h2-7H,1H3,(H,11,13)
• InChI Key： IRPCRCUTVFMKAU-UHFFFAOYSA-N
• SMILES： C(NC(C1=NC2=CC=CC=C2S1)C)=O

Computed Properties

• Exact Mass: 206.0515
• Monoisotopic Mass: 206.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2A^2

Experimental Properties

• PSA: 41.99